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Compound of Interest

Compound Name: Zopolrestat

Cat. No.: B013010 Get Quote

Essential Safety and Handling Guide for Zopolrestat
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Zopolrestat. Adherence to these procedures is vital

for ensuring personal safety and minimizing environmental impact.

Zopolrestat is a potent aldose reductase inhibitor.[1] It is classified as acutely toxic if

swallowed and presents a long-term hazard to aquatic life.[2] Due to its potency and hazardous

nature, strict handling protocols are necessary.

Physicochemical and Hazard Data
Proper handling procedures are directly informed by the physical and toxicological properties of

a compound. The following tables summarize key data for Zopolrestat.

Table 1: Physicochemical Properties of Zopolrestat
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Property Value

Appearance Off-white to light brown powder[3]

Molecular Formula C₁₉H₁₂F₃N₃O₃S[4]

Molecular Weight 419.38 g/mol [4]

Melting Point 197-198 °C[3]

Boiling Point 598.7 ± 60.0 °C[3]

Solubility
Soluble in DMSO (≥20 mg/mL), not in water[3]

[4]

| Storage Temperature | 2-8°C[3] |

Table 2: GHS Hazard Classification for Zopolrestat

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3
H301: Toxic if
swallowed[2]

| Hazardous to the Aquatic Environment, Long-Term Hazard | 4 | H413: May cause long-lasting

harmful effects to aquatic life[2] |

Operational Plan: Handling Zopolrestat in a
Laboratory Setting
A systematic approach to handling Zopolrestat is essential to mitigate exposure risks. The

following step-by-step procedures cover the entire workflow, from receiving the compound to its

final use in experiments.

Engineering Controls and Designated Areas
Designated Work Area: All handling of Zopolrestat powder must occur in a designated area

with restricted access, such as a chemical fume hood, a ventilated balance safety enclosure,

or a glove box.[5]
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Ventilation: Ensure the designated area has single-pass air and is under negative pressure

relative to adjacent areas to prevent contamination.[6]

Required Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory to prevent dermal, ocular, and respiratory

exposure.

Gloves: Two pairs of powder-free nitrile gloves should be worn. The outer pair must be

changed immediately upon contamination or at regular intervals.

Eye Protection: Chemical safety goggles and a face shield are required to protect against

splashes or airborne particles.

Lab Coat/Gown: A disposable, solid-front gown with tight-fitting cuffs is necessary. This

should be worn over standard lab attire.

Respiratory Protection: When handling the powder outside of a containment system like a

glove box, a properly fitted N95 or higher-rated respirator is required.

Step-by-Step Handling Protocol
a. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Zopolrestat in its original, tightly sealed container in a designated, labeled, and

ventilated cabinet at 2-8°C.[3]

b. Weighing the Compound:

Perform all weighing operations within a ventilated balance enclosure or a glove box to

contain any airborne powder.

Use dedicated spatulas and weigh boats.

Clean the weighing area and equipment with a suitable solvent (e.g., 70% ethanol) and

dispose of the cleaning materials as hazardous waste immediately after use.
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c. Preparing Solutions:

Measure the required volume of solvent (e.g., DMSO) in the fume hood.

Slowly add the pre-weighed Zopolrestat powder to the solvent to minimize dust generation.

Cap the container and mix gently until the solid is fully dissolved.

Clearly label the solution with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan for Zopolrestat Waste
Proper disposal of Zopolrestat and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.[7] All waste must be treated as hazardous.

Waste Segregation and Collection
Solid Waste: All disposable items that have come into contact with Zopolrestat (e.g., gloves,

gowns, weigh boats, pipette tips, paper towels) must be collected in a dedicated, leak-proof

plastic bag. This bag should be kept inside a clearly labeled, covered container marked

"HAZARDOUS DRUG WASTE ONLY".[8]

Liquid Waste:

Unused or waste solutions of Zopolrestat in DMSO should be collected in a dedicated,

sealed, and clearly labeled hazardous waste container.

Do not dispose of Zopolrestat solutions down the drain, as it is harmful to aquatic life.[7]

[9]

Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a

designated sharps container labeled "HAZARDOUS DRUG WASTE".

Final Disposal Procedure
Seal all waste containers when they are three-quarters full.
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Wipe the exterior of the containers to decontaminate them before removal from the

designated handling area.

Store the sealed waste containers in a secure, designated hazardous waste accumulation

area.

Arrange for disposal through a licensed hazardous waste management company in

accordance with all federal, state, and local regulations.[8][10]

Visualized Workflows and Relationships
To further clarify the procedural steps and safety logic, the following diagrams illustrate the

handling workflow and the relationship between hazards and control measures.
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Caption: Workflow for handling Zopolrestat from preparation to disposal.
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Caption: Relationship between Zopolrestat hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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